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Compound Focus: 5-Fluoro-1-indanone

Get Quote

Chemical Identity and Properties

The table below summarizes the core identifiers and physical properties of 5-Fluero-1-indanone from

multiple supplier sources.

Property Details and Values from Suppliers
CAS Number 700-84-5 [1] [2] [3]

Molecular CgH7FO [1][2] [3]

Formula

Molecular Weight

Synonyms

Purity

Melting Point

150.15 g/mol [2] [3] [4]

5-Fluoro-2,3-dihydro-1H-inden-1-one; 5-Fluoroindan-1-one [2] [3]

>99% [1] [2] [5], >96.0%(GC) [6], 298% (HPLC) [3]

38-40 °C [1]; 37-40 °C [6]; 35-38 °C [5] [4]; 72-76°C (conflicting data from one
source) [7]
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Property

Boiling Point

Density

Flash Point

Appearance

Storage

Details and Values from Suppliers

113-114 °C (at atmospheric pressure) [1]; 93 °C (at 3 mmHg) [4]; 114 °C (at 10
mmHgQ) [6]

1.216 g/mL at 25 °C [1] [4]
113 °C (235.4 °F) - closed cup [1]; 109 °C [4]

Solid; White to yellow crystalline powder; White to Orange to Green powder to
crystal [1] [3] [6]

Refrigerated (0-8°C or 0-10°C) [3] [6]; Store in a cool, dry place [5]

Safety and Handling Information

Handling this material requires appropriate personal protective equipment (PPE) and adherence to safety

protocols.
Aspect Details
Hazard Acute Toxicity (Oral, Dermal, Inhalation), Skin Irritation, Eye Irritation, Specific

Classifications
Hazard Statements

(H-Codes)

Personal Protective
Equipment (PPE)

Target Organ Toxicity (Respiratory system) [1] [6].

H302 (Harmful if swallowed), H312 (Harmful in contact with skin), H315

(Causes skin irritation), H319 (Causes serious eye irritation), H332 (Harmful if

inhaled), H335 (May cause respiratory irritation) [1] [4] [6].

Wear dust mask type N95 (US), Eyeshields, and Gloves [1] [7].

Research Applications and Sourcing

5-Fluoro-1-indanone is a versatile building block in scientific research, and it is available from several

major chemical suppliers.
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¢ Key Research Applications: This compound is widely used as a key synthetic intermediate in
Pharmaceutical Development, particularly for anti-cancer agents [3]. It is also employed in Organic
Synthesis to create complex molecules and in Material Science for developing advanced polymers
and coatings [3]. The presence of the fluorine atom enhances the stability and bioactivity of the
resulting compounds, making it valuable in medicinal chemistry [3].

e Commercial Availability: The compound is readily available for research purposes from suppliers
including Sigma-Aldrich, Santa Cruz Biotechnology, TCI Chemicals, Chemimpex, and SynQuest Labs
[1] [2] [3]. Packaging typically ranges from 1 gram up to 100 grams, with bulk quantities available
upon request [2] [5] [4].

Experimental Workflow in Research

The following diagram outlines the general experimental workflow for using 5-Fluoro-1-indanone in a

research setting, from procurement to final application.
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Research Workflow for 5-Fluoro-1-indanone

Conclusion

In summary, 5-Fluoro-1-indanone (CAS 700-84-5) is a well-characterized compound with critical physical
and safety data available from multiple reputable suppliers. The information provided here, including
structured tables and a research workflow, offers a solid technical foundation for scientists engaged in its

application.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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